4-acetyl-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-acetyl-N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]benzenesulfonamide
• InChI: InChI=1S/C22H23N3O5S/c1-3-30-19-8-4-18(5-9-19)21-12-13-22(27)25(24-21)15-14-23-31(28,29)20-10-6-17(7-11-20)16(2)26/h4-13,23H,3,14-15H2,1-2H3
• InChI Key: ASMCFXHPOKRXPC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)C(=O)C
• Molecular Formula: C22H23N3O5S
• Molecular Weight: 441.5 g/mol

Description

4-acetyl-N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C22H23N3O5S and its molecular weight is 441.5. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Research demonstrates that derivatives of benzenesulfonamide, through various synthetic pathways, exhibit significant antimicrobial activities against a broad spectrum of bacteria and fungi. For instance, synthesized compounds have shown efficacy against various microbial strains, indicating their potential as antimicrobial agents (Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel, 2019).

Carbonic Anhydrase Inhibitory Effects

Studies on sulfonamide derivatives have highlighted their capacity to inhibit carbonic anhydrase isoenzymes, which play critical roles in various physiological functions. Such inhibitory effects have implications for treating conditions like glaucoma, edema, and epilepsy. A research study synthesized a series of benzenesulfonamide derivatives and tested their inhibitory effects against human carbonic anhydrase I and II, showcasing their potential therapeutic applications (H. Gul et al., 2016).

Potential in Treating Inflammatory Conditions and Cancer

A series of novel derivatives of celecoxib, a well-known anti-inflammatory drug, were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These investigations revealed that some compounds exhibited promising activities, suggesting their potential for development into therapeutic agents for treating various diseases, including cancer and hepatitis C virus infections (Ş. Küçükgüzel et al., 2013).

Idiopathic Pulmonary Fibrosis Treatment

Research into PI3K inhibitors for the treatment of idiopathic pulmonary fibrosis has identified compounds with the potential to mitigate this condition. This application stems from the ability of these compounds to modulate signaling pathways involved in pulmonary fibrosis, offering a novel therapeutic approach to a disease with limited treatment options (P. Norman, 2014).